Cas no 1675-02-1 (Erythromycin,3''-O-demethyl-)

Erythromycin, 3''-O-demethyl-, is a semisynthetic macrolide antibiotic derivative of erythromycin, characterized by the demethylation at the 3'' position. This structural modification can influence its pharmacokinetic properties, potentially enhancing solubility or altering metabolic pathways. It is primarily used in research to study structure-activity relationships and develop novel erythromycin analogs with improved efficacy or reduced resistance.

Erythromycin,3''-O-demethyl- structure

Product Name:Erythromycin,3''-O-demethyl-

CAS No:1675-02-1

MF:C₃₆H₆₅NO₁₃

MW:719.900213003159

CID:176012

PubChem ID:83933

Update Time:2025-06-17

Erythromycin,3''-O-demethyl- Chemical and Physical Properties

Names and Identifiers

- Erythromycin,3''-O-demethyl-
- (3R,4S,5S,6R,7R,9R,11R,12R,13R,14R)-4-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6 -dimethyl-oxan-2-yl]oxy-6-[(2S,3R,4S,6R)-4-dimethylamino-3-hydroxy-6-m ethyl-oxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11
- ERYTHROMYCIN C
- Erythromycin C DISCONTINUED
- 3-O-DEMETHYLERYTHROMYCIN
- 3'-O-Demethylerythromycin
- 3"-O-DeMethylerythroMycin A
- (3R,4S,5S,6R,7R,9R,11R,12R,13R,14R)-4-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6 -dimethyl-oxan-2-yl]oxy-6-[(2S,3R,4S,6R)-4-dimethylamino-3-hydroxy-6-m ethyl-oxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexameth yl-1-oxacyclotetradecane-2,10-dione
- 1675-02-1
- Erythromycin, 3''-O-demethyl-
- (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyloxy)-14-ethyl-7,12,13-trihydroxy-6-[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyloxy]-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione
- SCHEMBL1348180
- CHEBI:64273
- HY-125546
- NS00011670
- C06616
- 9X2R375YNZ
- (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-[(2R,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl]oxy-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
- UNII-9X2R375YNZ
- Q27133183
- CS-0092184
- 3''-O-Demethylerythromycin
- (3R,4S,5S,6R,7R,9R,11R,12R,13R,14R)-4-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6 -dimethyl-oxan-2-yl]oxy-6-[(2
- (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-((2R,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-6-((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl)oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
- G91285
- (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyloxy)-14-ethyl-7,12,13-trihydroxy-6-(3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyloxy)-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione
- MWFRKHPRXPSWNT-QNPWSHAKSA-N
- DTXSID501317437
- Inchi： 1S/C36H65NO13/c1-13-24-36(10,45)29(40)19(4)26(38)17(2)15-35(9,44)31(50-33-27(39)23(37(11)12)14-18(3)46-33)20(5)28(21(6)32(42)48-24)49-25-16-34(8,43)30(41)22(7)47-25/h17-25,27-31,33,39-41,43-45H,13-16H2,1-12H3/t17-,18-,19+,20+,21-,22+,23+,24-,25+,27-,28+,29-,30+,31-,33+,34-,35-,36-/m1/s1
- InChI Key： MWFRKHPRXPSWNT-QNPWSHAKSA-N
- SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)C([C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)O)=O)O)O)=O)O

Computed Properties

Exact Mass: 719.44600
Monoisotopic Mass: 719.446
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 50
Rotatable Bond Count: 6
Complexity: 1160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 18
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 205A^2

Experimental Properties

Density: 1.23
Boiling Point: 826.2°C at 760 mmHg
Flash Point: 453.5°C
Refractive Index: 1.545
PSA: 204.91000
LogP: 1.13150

Erythromycin,3''-O-demethyl- Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：

Erythromycin,3''-O-demethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21240-1mg	Erythromycin C	1675-02-1	98%	1mg	￥1575.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21240-5mg	Erythromycin C	1675-02-1	98%	5mg	￥6418.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21240-500ug	Erythromycin C	1675-02-1	98%	500ug	￥895.00	2023-09-09
SHENG KE LU SI SHENG WU JI SHU	sc-362736-1mg	Erythromycin C,	1675-02-1		1mg	￥632.00	2023-09-05
BioAustralis	BIA-E1351-1 mg	Erythromycin C	1675-02-1	>95% by HPLC	1mg	$126.00	2023-07-10
BioAustralis	BIA-E1351-5 mg	Erythromycin C	1675-02-1	>95% by HPLC	5mg	$441.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-362736-1 mg	Erythromycin C,	1675-02-1		1mg	￥632.00	2023-07-11
BioAustralis	BIA-E1351-1mg	Erythromycin C	1675-02-1	>95% by HPLC	1mg	$150.00	2024-07-19
BioAustralis	BIA-E1351-5mg	Erythromycin C	1675-02-1	>95% by HPLC	5mg	$525.00	2024-07-19
1PlusChem	1P00AE1B-1mg	(3R,4S,5S,6R,7R,9R,11R,12R,13R,14R)-4-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6 -dimethyl-oxan-2-yl]oxy-6-[(2S,3R,4S,6R)-4-dimethylamino-3-hydroxy-6-m ethyl-oxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexameth yl-1-oxacyclotetradecane-2,10-dione	1675-02-1	95%	1mg	$239.00	2025-02-25